Cas no 827347-69-3 (Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]-)
![Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]- structure](https://www.kuujia.com/scimg/cas/827347-69-3x500.png)
827347-69-3 structure
Product name:Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]-
Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]-
- 4-[4-(2-phenyl-1H-indol-3-yl)-1,5-dihydro-1,5-benzodiazepin-2-ylidene]cyclohexa-2,5-dien-1-one
- DTXSID00836785
- 4-[4-(2-Phenyl-1H-indol-3-yl)-1,5-dihydro-2H-1,5-benzodiazepin-2-ylidene]cyclohexa-2,5-dien-1-one
- 827347-69-3
-
- Inchi: InChI=1S/C29H21N3O/c33-21-16-14-19(15-17-21)26-18-27(31-25-13-7-6-12-24(25)30-26)28-22-10-4-5-11-23(22)32-29(28)20-8-2-1-3-9-20/h1-18,31-33H
- InChI Key: JRLBCXCVNLZPKX-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)C4=CC(=NC5=CC=CC=C5N4)C6=CC=C(C=C6)O
Computed Properties
- Exact Mass: 427.168462302g/mol
- Monoisotopic Mass: 427.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4Ų
- XLogP3: 6.3
Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]- Related Literature
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Yang Li,Ziling Chang,Fangmin Huang,Pengyan Wu,Huacong Chu,Jian Wang Dalton Trans., 2018,47, 9267-9273
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Jianzhong Wu,De-en Jiang,Zhehui Jin,Douglas Henderson Soft Matter, 2011,7, 11222-11231
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Ningzi Luo,Ying Lan,Ruiren Tang,Lei He,Lian Duan Chem. Commun., 2016,52, 14466-14469
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Nai-Chia Chen,Po-Yi Huang,Chien-Chen Lai,Yi-Hung Liu,Yu Wang,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2007, 4122-4124
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Guoning Li,Jiajun Zhang,Weisong Li,Kai Fan,Chunjian Xu Nanoscale, 2018,10, 9252-9260
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Jose L. Garcia-Cordero,Sebastian J. Maerkl Lab Chip, 2014,14, 2642-2650
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Ying Zhou,Kondapa Naidu Bobba,Xue Wei Lv,Dan Yang,Nithya Velusamy,Jun Feng Zhang Analyst, 2017,142, 345-350
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M. Alonso-Orts,A. M. Sánchez,E. Nogales,J. Piqueras,B. Méndez CrystEngComm, 2017,19, 6127-6132
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Jiao Jiao Li,Kyungsook Kim,Seyed-Iman Roohani-Esfahani,Jin Guo,David L. Kaplan,Hala Zreiqat J. Mater. Chem. B, 2015,3, 5361-5376
827347-69-3 (Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]-) Related Products
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